Cas no 2228477-24-3 (2,2-difluoro-3-(pyrimidin-2-yl)propanoic acid)

• Product Name: 2,2-difluoro-3-(pyrimidin-2-yl)propanoic acid
• CAS No: 2228477-24-3
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 5970076
• PubChem ID: 165843897
• Update Time: 2025-11-01

2,2-difluoro-3-(pyrimidin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(pyrimidin-2-yl)propanoic acid
• EN300-1973116
• 2228477-24-3

• Inchi： 1S/C7H6F2N2O2/c8-7(9,6(12)13)4-5-10-2-1-3-11-5/h1-3H,4H2,(H,12,13)
• InChI Key： WZVCOORLZOOYGR-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1N=CC=CN=1)F

Computed Properties

• Exact Mass: 188.03973376g/mol
• Monoisotopic Mass: 188.03973376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.1Ų

Additional information on 2,2-difluoro-3-(pyrimidin-2-yl)propanoic acid

Introduction to 2,2-difluoro-3-(pyrimidin-2-yl)propanoic acid (CAS No: 2228477-24-3)

2,2-difluoro-3-(pyrimidin-2-yl)propanoic acid, identified by the chemical formula CAS No: 2228477-24-3, is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules that incorporate both fluorine and pyrimidine moieties, which are well-documented for their potential in modulating biological pathways and enhancing drug-like properties. The structural features of this compound make it a promising candidate for further exploration in drug discovery and development.

The presence of difluoro substituents in the molecular framework of 2,2-difluoro-3-(pyrimidin-2-yl)propanoic acid is particularly noteworthy. Fluorine atoms are known to influence the electronic distribution, lipophilicity, and metabolic stability of molecules, thereby playing a crucial role in optimizing pharmacokinetic profiles. In recent years, the strategic use of fluorinated compounds has been increasingly recognized for their ability to improve binding affinity and reduce susceptibility to enzymatic degradation. This has led to a surge in research focused on developing novel fluorinated derivatives as therapeutic agents.

The pyrimidin-2-yl group in the structure of 2,2-difluoro-3-(pyrimidin-2-yl)propanoic acid further enhances its potential as a pharmacophore. Pyrimidine derivatives are widely prevalent in natural products and pharmaceuticals, with many known bioactivities ranging from antiviral to anticancer properties. The combination of a pyrimidine scaffold with a fluorinated side chain presents an intriguing opportunity for designing molecules with enhanced biological activity. This structural motif has been explored in various drug discovery programs, where it has shown promise in targeting enzymes and receptors involved in critical disease pathways.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 2,2-difluoro-3-(pyrimidin-2-yl)propanoic acid. These methodologies allow researchers to predict the binding interactions of molecules with biological targets with high accuracy, thereby expediting the drug discovery process. The compound's unique structural features make it a suitable candidate for investigating its interactions with enzymes such as kinases and proteases, which are often implicated in various diseases.

In addition to its potential as an active pharmaceutical ingredient (API), 2,2-difluoro-3-(pyrimidin-2-yl)propanoic acid may also serve as a valuable intermediate in the synthesis of more complex molecules. The availability of such building blocks can significantly streamline the development of new drugs by providing chemists with pre-fabricated functional groups that can be further modified to achieve desired pharmacological properties. This approach is particularly advantageous in cases where traditional synthetic routes are cumbersome or inefficient.

The synthesis of 2,2-difluoro-3-(pyrimidin-2-yl)propanoic acid involves several key steps that highlight the importance of fluorination chemistry in modern drug development. The introduction of fluorine atoms at specific positions in the molecule requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in achieving this goal. These methods allow for the efficient construction of complex molecular frameworks while minimizing unwanted side reactions.

One of the most compelling aspects of 2,2-difluoro-3-(pyrimidin-2-yl)propanoic acid is its potential therapeutic applications. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to diseases such as cancer and inflammation. While further research is needed to fully elucidate its mechanism of action, these early findings underscore its promise as a lead compound for drug development. The ability to modulate biological pathways through targeted intervention is crucial for developing effective treatments that address unmet medical needs.

The role of CAS No: 2228477-24-3 in this context is not only as a identifier but also as a reference point for researchers exploring similar chemical entities. The systematic naming provided by CAS numbers ensures clarity and consistency across scientific literature, facilitating collaboration and knowledge sharing within the community. As more studies emerge on compounds like 2,2-difluoro-3-(pyrimidin-2-yl)propanoic acid, the database will serve as an invaluable resource for researchers seeking to understand and replicate experimental results.

Looking ahead, the continued exploration of fluorinated pyrimidine derivatives holds great promise for advancing therapeutic interventions across multiple disease areas. The unique properties of CAS No: 2228477-24-3 make it a compelling subject for future research endeavors aimed at uncovering new treatments and improving existing therapies. As our understanding of molecular interactions grows more sophisticated, compounds like this one will play an increasingly important role in shaping the future of medicine.